Cas no 539823-00-2 (Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]-)

• Product Name: Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]-
• CAS No: 539823-00-2
• MF: C₁₃H₁₇F₂N₃O
• MW: 269.29038977623
• CID: 4027983
• PubChem ID: 23540081
• Update Time: 2025-04-22

Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]-
• Ethanone, 1-[4-(2,4-difluorophenyl)-1-piperazinyl]-2-(methylamino)-
• 539823-00-2
• DTXSID901170005
• 1-[4-(2,4-Difluorophenyl)-1-piperazinyl]-2-(methylamino)ethanone

• Inchi： 1S/C13H17F2N3O/c1-16-9-13(19)18-6-4-17(5-7-18)12-3-2-10(14)8-11(12)15/h2-3,8,16H,4-7,9H2,1H3
• InChI Key： XNVNSIPESUCMPO-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=C(F)C=C2F)CC1)CNC

Computed Properties

• Exact Mass: 269.13396850Da
• Monoisotopic Mass: 269.13396850Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.6Ų